molecular formula C8H18O2 B8353911 3-Methyl-3,5-heptanediol

3-Methyl-3,5-heptanediol

Cat. No. B8353911
M. Wt: 146.23 g/mol
InChI Key: AREOBENUACTGHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methyl-3,5-heptanediol is a useful research compound. Its molecular formula is C8H18O2 and its molecular weight is 146.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Methyl-3,5-heptanediol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methyl-3,5-heptanediol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Methyl-3,5-heptanediol

Molecular Formula

C8H18O2

Molecular Weight

146.23 g/mol

IUPAC Name

3-methylheptane-3,5-diol

InChI

InChI=1S/C8H18O2/c1-4-7(9)6-8(3,10)5-2/h7,9-10H,4-6H2,1-3H3

InChI Key

AREOBENUACTGHH-UHFFFAOYSA-N

Canonical SMILES

CCC(CC(C)(CC)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction of Condition A above is repeated, except that about one mole each of butyraldehyde, isobutyraldehyde, and 2-butanone are used. The condensation and reduction proceed analogously to yield a mixture of 8-carbon-1,3-diols primarily consisting of: 2,2,4-trimethyl-1,3-pentanediol; 2-ethyl-1,3-hexanediol; 2,2-dimethyl-1,3-hexanediol; 2-ethyl-4-methyl-1,3-pentanediol; 2-ethyl-3-methyl-1,3-pentanediol; 3,5-octanediol; 2,2,3-trimethyl-1,3-pentanediol; 2-methyl-3,5-heptanediol; and 3-methyl-3,5-heptanediol, along with other minor isomers resulting from condensation on the methylene of 2-butanone instead of the methyl.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.